Cas no 2137580-55-1 (1-(Benzylamino)-4,5,5-trimethylhexan-2-one)

• Product Name: 1-(Benzylamino)-4,5,5-trimethylhexan-2-one
• CAS No: 2137580-55-1
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 6358626
• PubChem ID: 165462746
• Update Time: 2025-09-27

1-(Benzylamino)-4,5,5-trimethylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)-4,5,5-trimethylhexan-2-one
• EN300-796179
• 2137580-55-1
• 1-(Benzylamino)-4,5,5-trimethylhexan-2-one

• Inchi： 1S/C16H25NO/c1-13(16(2,3)4)10-15(18)12-17-11-14-8-6-5-7-9-14/h5-9,13,17H,10-12H2,1-4H3
• InChI Key： UGDFFWAMONXPPB-UHFFFAOYSA-N
• SMILES： O=C(CNCC1C=CC=CC=1)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)-4,5,5-trimethylhexan-2-one

Professional Introduction to Compound with CAS No. 2137580-55-1 and Product Name: 1-(Benzylamino)-4,5,5-trimethylhexan-2-one

The compound with the CAS number 2137580-55-1 and the product name 1-(Benzylamino)-4,5,5-trimethylhexan-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The molecular structure of 1-(Benzylamino)-4,5,5-trimethylhexan-2-one consists of a benzylamino group attached to a branched aliphatic chain, which contributes to its distinct chemical properties and reactivity.

In recent years, the exploration of novel compounds with intricate molecular architectures has led to groundbreaking discoveries in medicinal chemistry. The presence of the benzylamino moiety in this compound suggests its utility as a building block for more complex molecules. This feature is particularly valuable in the synthesis of protease inhibitors and other enzyme-targeting agents, where specific amino acid residues require precise interaction with the drug molecule. The branched aliphatic chain, specifically the 4,5,5-trimethylhexan-2-one backbone, enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

Current research in the field of chemical biology has highlighted the importance of structurally diverse compounds in modulating biological pathways. The compound 1-(Benzylamino)-4,5,5-trimethylhexan-2-one has been studied for its potential role in inhibiting certain enzymes that are implicated in inflammatory responses and metabolic disorders. Preliminary in vitro studies have demonstrated its ability to interact with specific protein targets, suggesting a therapeutic window for treating conditions such as arthritis and diabetes. These findings align with the broader trend of developing small-molecule inhibitors that can selectively modulate disease-related pathways without significant off-target effects.

The synthesis of 1-(Benzylamino)-4,5,5-trimethylhexan-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework. These techniques not only enhance the efficiency of the synthesis but also allow for modifications that can fine-tune the biological activity of the compound. The robustness of these synthetic approaches underscores the compound's feasibility for large-scale production and commercialization.

One of the most compelling aspects of 1-(Benzylamino)-4,5,5-trimethylhexan-2-one is its potential as a scaffold for drug discovery. The benzylamino group provides a versatile handle for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. This flexibility is crucial in identifying compounds that exhibit optimal pharmacokinetic profiles and minimal toxicity. Recent advances in computational chemistry have further accelerated this process by allowing researchers to predict the biological activity of novel derivatives before conducting costly wet-lab experiments.

The compound's structural features also make it an attractive candidate for studying protein-ligand interactions at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate how 1-(Benzylamino)-4,5,5-trimethylhexan-2-one binds to its target proteins. These structural insights are invaluable for understanding the mechanisms of action and for designing next-generation drugs with improved efficacy and selectivity. Moreover, computational modeling has played a pivotal role in predicting binding affinities and optimizing drug-like properties.

In conclusion, 1-(Benzylamino)-4,5,5-trimethylhexan-2-one (CAS No. 2137580-55-1) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating inflammatory diseases and metabolic disorders. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation.